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Compound of Interest

Compound Name: Calcium nitrate

Cat. No.: B158867

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides a comprehensive overview of the thermal decomposition of
calcium nitrate tetrahydrate, Ca(NOs)2-4H20. It details the sequential stages of
decomposition, presents key quantitative data from thermal analysis studies, outlines typical
experimental protocols, and visualizes the core processes for enhanced understanding.

Introduction

Calcium nitrate tetrahydrate, Ca(NOs)2:4H20, is an inorganic salt with significant applications
in agriculture as a fertilizer, in construction as a concrete admixture, and in thermal energy
storage as a phase change material.[1] Its dissolution in water is highly endothermic, which has
led to its use in regenerable cold packs.[1] For professionals in research and development,
including those in pharmaceuticals who may encounter this material in various contexts (e.g.,
as a raw material or in related chemical processes), a thorough understanding of its thermal
behavior is critical for ensuring process safety, stability, and product quality.

This document details the multi-stage thermal decomposition of calcium nitrate tetrahydrate, a
process that involves melting, a series of dehydration steps, and the eventual decomposition of
the anhydrous salt into solid and gaseous products.

The Thermal Decomposition Pathway
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The thermal decomposition of calcium nitrate tetrahydrate is not a single-step event but a
sequence of physical and chemical changes that occur over a wide temperature range. The
process can be broadly categorized into three main stages: melting and dehydration, a period
of stability of the anhydrous salt, and the final decomposition of anhydrous calcium nitrate.[2]

[31[4]
Stage 1: Melting and Dehydration (Approx. 42°C - 220°C)

The process begins with the melting of the tetrahydrate crystal. Calcium nitrate tetrahydrate
has a low melting point, typically around 42.7°C (317.1 K).[1][5] Some studies note this as an
incongruent melting process, where the salt dissolves in its own water of hydration, forming a
saturated solution.[6][7][8]

Following melting, the water of hydration is released in a stepwise manner. While the exact
intermediate hydrates can be complex to isolate, thermal analysis studies consistently show
multiple dehydration steps.[3][9][10] One common pathway involves the sequential loss of
water molecules to form anhydrous calcium nitrate (Ca(NOs)2).[9][10]

o Step la: Melting of Ca(NO3)2:4H20.
o Step 1lb: Stepwise release of 4 moles of H20.
Stage 2: Anhydrous Calcium Nitrate (Approx. 220°C - 550°C)

Once dehydration is complete, the resulting anhydrous calcium nitrate remains stable over a
significant temperature range.[2][3][4]

Stage 3: Decomposition of Anhydrous Salt (Above 550°C)

The final stage begins with the melting of the anhydrous calcium nitrate at approximately 550-
561°C.[1][6][9][11] Shortly after melting, it decomposes into solid calcium oxide (CaO) and
gaseous products, primarily nitrogen dioxide (NO2) and oxygen (O2).[1][12][13] Some studies
also report the evolution of nitric oxide (NO), with the ratio of NO to NO:z potentially changing as
the decomposition progresses.[3][9][10] The overall decomposition reaction is:

2Ca(NOs)2(l) — 2Ca0(s) + 4NOa(g) + Oa(g)[L][12][13]
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The decomposition is generally complete by approximately 775°C.[2]
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Caption: Thermal decomposition pathway of Calcium Nitrate Tetrahydrate.

Quantitative Data Summary

The following tables summarize the key quantitative data derived from thermal analysis studies
of calcium nitrate tetrahydrate. Temperatures can vary based on experimental conditions such
as heating rate and atmospheric pressure.

Table 1: Thermal Transition Temperatures

Temperature Temperature
Event Compound Source
Range (°C) Range (K)
Melting of
Ca(NOs)2:4H.0  42.7-50 315.8 - 323.1 [1]15][9]
Hydrate
Dehydration Ca(NOs3)2-4H20 50 - 220 323.1-493.1 [3][9][10]
Melting of
Ca(NOs)2 550 - 561 823.1-834.1 [1]61I91[11]
Anhydrous Salt
Decomposition of
Ca(NOs)2 > 550 - 775 >823.1-1048.1  [1][2][9][10]

Anhydrous Salt

Table 2: Enthalpy and Mass Loss Data

Process Parameter Value Unit Source
Melting of Enthalpy of
_ 36.6+0.2 kJ/mol [2][5]

Hydrate Fusion (AH_fus)

] Theoretical Mass o o ]
Dehydration . 30.5% % of initial mass Stoichiometric

0SS
. Theoretical Mass % of anhydrous o )
Decomposition 45.7% Stoichiometric
Loss mass

Experimental Protocols
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The characterization of the thermal decomposition of calcium nitrate tetrahydrate is primarily
conducted using thermoanalytical techniques. A common and powerful approach is combined
Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Evolved Gas
Analysis (EGA) via Mass Spectrometry (MS) or Fourier-Transform Infrared Spectroscopy
(FTIR).

Protocol: TGA-DSC-MS Analysis

1. Objective: To determine the temperature and enthalpy of thermal transitions and identify the
evolved gaseous products during the decomposition of Ca(NO3)2-:4H20.

2. Materials & Equipment:

e Calcium Nitrate Tetrahydrate (Ca(NOs3)2:4H20) sample.

e Combined TGA-DSC instrument.

e Quadrupole Mass Spectrometer (MS) coupled to the TGA outlet.

e High-purity inert gas (e.g., Nitrogen, Argon).

e Alumina or platinum crucibles.

e Microbalance.

3. Sample Preparation:

e Accurately weigh 5-10 mg of the Ca(NOs)2:4H20 sample into a clean, tared TGA crucible.
» Record the exact mass.

» Place the crucible onto the TGA autosampler or manual sample holder.
4. Instrument Setup & Execution:

» Gas Flow: Purge the TGA furnace and balance with an inert gas (e.g., Nitrogen) at a flow
rate of 20-50 mL/min to provide a controlled atmosphere.
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MS Setup: Turn on the MS and ensure the heated transfer line to the TGA is at a stable
temperature (e.g., 200°C) to prevent condensation of evolved gases. Begin monitoring
relevant m/z ratios for expected products (e.g., m/z 18 for H20, 30 for NO, 46 for NO2z, 32 for
02).

Thermal Program:

[¢]

Equilibrate the sample at a starting temperature, e.g., 30°C.

[e]

Heat the sample from 30°C to 800°C at a constant heating rate of 10 K/min.[5][9]

o

Hold at 800°C for 5-10 minutes to ensure complete reaction.

[¢]

Cool the furnace back to room temperature.
. Data Analysis:

TGA Curve: Analyze the mass vs. temperature plot. Determine the onset temperature and
percentage mass loss for each decomposition step.

DSC Curve: Analyze the heat flow vs. temperature plot. Identify endothermic and exothermic
peaks. Determine onset temperatures and integrate peak areas to calculate enthalpies of
transition (e.g., melting, decomposition).

MS Data: Correlate the ion current signals for specific m/z values with the mass loss events
observed in the TGA curve to definitively identify the evolved gases at each stage.
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Caption: Experimental workflow for TGA-DSC-MS analysis.
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Relevance and Applications

While not typically a direct pharmaceutical active ingredient, understanding the thermal
properties of calcium nitrate is crucial for several reasons:

e Process Safety: The decomposition releases oxidizing gases like NOz and Oz. Processes
involving heating calcium nitrate must be designed with appropriate ventilation and material
compatibility to prevent hazardous conditions.

» Formulation Stability: If used as an excipient or in a formulation, its low melting point and
subsequent dehydration could impact the physical stability, moisture content, and integrity of
a final product upon storage or mild heating.

» Synthesis Intermediate: In chemical synthesis, calcium nitrate can be a byproduct or
precursor.[1][11] Its thermal decomposition is a known route to produce calcium oxide (lime)
and nitrogen oxides, which can be recycled to produce nitric acid.[11]

o Biomaterials: Calcium oxide, the decomposition product, is a component in some bioactive
glasses and cements. The thermal decomposition of calcium nitrate precursors is a method
used in the synthesis of these materials.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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